Cas no 2167608-40-2 (1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol)

• Product Name: 1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol
• CAS No: 2167608-40-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5729502
• PubChem ID: 131701631
• Update Time: 2025-10-28

1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• F1910-7582
• 2167608-40-2
• 1-[(1-hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol
• AKOS040796249
• 1-[(1-hydroxycyclobutyl)methyl]-2-iminopyridin-3-ol
• 3(2H)-Pyridinol, 1-[(1-hydroxycyclobutyl)methyl]-2-imino-
• 1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol

• Inchi： 1S/C10H14N2O2/c11-9-8(13)3-1-6-12(9)7-10(14)4-2-5-10/h1,3,6,11,13-14H,2,4-5,7H2
• InChI Key： IVZROWONMNPXCZ-UHFFFAOYSA-N
• SMILES： OC1(CN2C=CC=C(C2=N)O)CCC1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 332.3±52.0 °C(Predicted)
• pka: 6.67±0.20(Predicted)

Additional information on 1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol

Compound CAS No 2167608-40-2: 1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol

The compound with CAS number 2167608-40-2, known as 1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dihydropyridine ring system and a hydroxycyclobutyl substituent. The presence of these functional groups imparts interesting chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The dihydropyridine ring system is well-known for its role in calcium channel blockers, a class of drugs used to treat hypertension and angina. However, the substitution pattern in this compound introduces new possibilities for its application in other therapeutic areas. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation and oxidative stress.

The hydroxycyclobutyl group attached to the dihydropyridine ring adds another layer of complexity to this molecule's chemistry. This group is known for its rigidity and unique electronic properties, which can influence the compound's interactions with biological targets. Recent computational studies have demonstrated that this substituent can enhance the molecule's binding affinity to certain protein targets, making it a promising candidate for further investigation.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and ring-closing strategies. The synthesis involves the careful manipulation of reactive intermediates to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound, which is crucial for its potential use in clinical applications.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have shown that it exhibits potent antioxidant activity, which could be beneficial in treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders. Additionally, preliminary animal studies have demonstrated its ability to reduce inflammation without causing significant side effects, suggesting a favorable safety profile.

One of the most exciting aspects of this compound is its potential for further modification and optimization. Researchers are currently exploring various substitution patterns on the dihydropyridine ring to enhance its pharmacokinetic properties and target specificity. These efforts are supported by advanced computational tools that allow for rapid screening of potential analogs.

In conclusion, the compound with CAS number 2167608-40-2, or 1-[(1-Hydroxycyclobutyl)methyl]-2-imino-1,2-dihydropyridin-3-ol, represents a promising lead in drug discovery research. Its unique structure, coupled with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool for exploring new therapeutic avenues.